Cas no 7371-77-9 (1,3-Cyclobutanedicarbonitrile, cis-)

1,3-Cyclobutanedicarbonitrile, cis- structure
7371-77-9 structure
Product Name:1,3-Cyclobutanedicarbonitrile, cis-
CAS No:7371-77-9
MF:C6H6N2
MW:106.125240802765
CID:2668700
Update Time:2023-08-06

1,3-Cyclobutanedicarbonitrile, cis- Chemical and Physical Properties

Names and Identifiers

    • 1β,3β-Cyclobutanedicarbonitrile
    • 1,3-Cyclobutanedicarbonitrile, cis-
    • 1,3-Cyclobutanedicarbonitrile, trans-
    • DCXZLBAXIGEGMA-OLQVQODUSA-N
    • DCXZLBAXIGEGMA-IZLXSQMJSA-N
    • cis-1,3-Cyclobutanedicarbonitrile
    • 1beta,3beta-Cyclobutanedicarbonitrile
    • 1alpha,3beta-Cyclobutanedicarbonitrile
    • 1,3-Cyclobutanedicarbonitrile, (E)-
    • Inchi: 1S/C6H6N2/c7-3-5-1-6(2-5)4-8/h5-6H,1-2H2
    • InChI Key: DCXZLBAXIGEGMA-UHFFFAOYSA-N
    • SMILES: N#CC1CC(C#N)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Topological Polar Surface Area: 47.6
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